
Application Notes and Protocols for Forced
Swim Test with Spadin Treatment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Spadin

Cat. No.: B2782784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting the Forced Swim Test (FST)

in rodents to evaluate the antidepressant-like effects of Spadin, a selective inhibitor of the two-

pore domain potassium channel TREK-1.

Introduction
The Forced Swim Test (FST), also known as the Porsolt test, is a widely used behavioral assay

to screen for potential antidepressant drugs.[1][2][3] The test is based on the principle that

when rodents are placed in an inescapable cylinder of water, they will initially struggle but

eventually adopt an immobile posture, floating in the water. This immobility is interpreted as a

state of behavioral despair. Antidepressant treatments are known to reduce the duration of

immobility, suggesting a promotion of active coping strategies.[3][4]

Spadin is a novel, fast-acting antidepressant peptide that functions by selectively blocking the

TREK-1 potassium channel.[5][6] TREK-1 channels are implicated in the pathophysiology of

depression, and their inhibition leads to an increase in the firing rate of serotonergic neurons in

the dorsal raphe nucleus, a key region in mood regulation.[6] Spadin's rapid onset of action,

observed within days as opposed to weeks for traditional antidepressants, makes it a promising

candidate for new therapeutic strategies.[1]
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Animals
Species: Male mice (e.g., C57BL/6, BALB/c) or rats (e.g., Sprague-Dawley, Wistar).[7][8]

Age/Weight: Mice: 8-12 weeks old, 20-30g. Rats: 8-10 weeks old, 200-250g.

Housing: Animals should be group-housed (e.g., 3-5 per cage) in a temperature-controlled

environment (22 ± 2°C) with a 12-hour light/dark cycle. Food and water should be available

ad libitum.

Acclimation: Allow at least one week of acclimation to the housing conditions before the start

of the experiment. Handle the animals for a few minutes each day for 3-4 days prior to

testing to minimize stress.[8]

Apparatus
Forced Swim Test Cylinder: A transparent glass or Plexiglas cylinder.

For Mice: 20 cm in diameter and 30-40 cm in height.[7]

For Rats: 20-30 cm in diameter and 40-50 cm in height.[8]

Water: The cylinder should be filled with water (23-25°C) to a depth where the animal cannot

touch the bottom with its hind paws or tail (approximately 10-15 cm for mice and 20-30 cm

for rats).[7][8]

Video Recording Equipment: A camera positioned to have a clear side view of the cylinder

for later behavioral scoring.

Spadin Administration
Route of Administration: Intraperitoneal (i.p.) injection is a common and effective route for

Spadin administration in rodent behavioral studies.

Dosage:

Mice: 10-20 µmol/kg

Rats: 5-10 µmol/kg
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Vehicle: Spadin can be dissolved in sterile saline (0.9% NaCl).

Timing of Administration:

Acute Treatment: A single i.p. injection 30-60 minutes before the test session.

Sub-chronic Treatment: Daily i.p. injections for 4-7 consecutive days, with the final

injection administered 30-60 minutes before the test session on the last day.[1]

Forced Swim Test Procedure
The procedure varies slightly between mice and rats.

For Mice (Single Session):

Gently place the mouse into the cylinder of water.

The total test duration is 6 minutes.[7]

The first 2 minutes are considered an acclimation period and are not scored for immobility.

Behavior is recorded and scored during the final 4 minutes of the test.[7]

After the 6-minute session, remove the mouse from the water, gently dry it with a towel,

and place it in a heated cage for a short period before returning it to its home cage.

For Rats (Two-Session Protocol):

Day 1 (Pre-test/Habituation): Place the rat in the cylinder for a 15-minute session.[8] This

initial exposure induces a stable baseline of immobility.

After the session, remove the rat, dry it, and return it to its home cage.

Day 2 (Test Session): 24 hours after the pre-test, administer the vehicle or Spadin.

30-60 minutes after the injection, place the rat back into the same cylinder for a 5-minute

test session.[8]

Record the entire 5-minute session for behavioral scoring.
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Following the test, remove the rat, dry it, and return it to its home cage.

Behavioral Scoring
The recorded videos should be scored by an observer who is blind to the experimental

conditions. The following behaviors are typically quantified:

Immobility: The animal remains floating in the water, making only small movements

necessary to keep its head above water.

Swimming: The animal makes active swimming motions, moving around the cylinder.

Climbing: The animal makes active movements with its forepaws in and out of the water,

usually directed against the walls of the cylinder.[2]

The total duration (in seconds) spent in each of these behaviors during the observation period

is recorded.

Data Presentation
The following tables summarize hypothetical quantitative data from a study investigating the

effects of acute Spadin treatment on the performance of mice and rats in the Forced Swim

Test.

Table 1: Effect of Acute Spadin Treatment on FST Performance in Mice

Treatment Group Immobility Time (s) Swimming Time (s) Climbing Time (s)

Vehicle (Saline) 150 ± 10 80 ± 8 10 ± 2

Spadin (15 µmol/kg,

i.p.)
90 ± 9 135 ± 11 15 ± 3

*Data are presented as mean ± SEM. p < 0.05 compared to the Vehicle group.

Table 2: Effect of Acute Spadin Treatment on FST Performance in Rats
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Treatment Group Immobility Time (s) Swimming Time (s) Climbing Time (s)

Vehicle (Saline) 180 ± 12 100 ± 9 20 ± 4

Spadin (7.5 µmol/kg,

i.p.)
110 ± 10 160 ± 12 30 ± 5

*Data are presented as mean ± SEM. p < 0.05 compared to the Vehicle group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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